Cas no 1876885-86-7 (3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol)

3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol is a versatile amino alcohol derivative characterized by its bifunctional structure, featuring both amino and hydroxyl groups. This compound is valuable in organic synthesis and pharmaceutical applications due to its ability to serve as a building block for complex molecules. The presence of an ether linkage and a methoxy group enhances its solubility and reactivity, making it suitable for use in cross-coupling reactions and as a ligand or intermediate. Its balanced hydrophilicity and structural flexibility contribute to its utility in designing drug candidates, polymers, and specialty chemicals. The compound’s stability under standard conditions ensures reliable handling and storage.
3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol structure
1876885-86-7 structure
Product Name:3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol
CAS No:1876885-86-7
MF:C7H17NO3
MW:163.214782476425
CID:6277979
PubChem ID:165524854
Update Time:2025-05-20

3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1876885-86-7
    • 3-[(1-amino-3-methoxypropan-2-yl)oxy]propan-1-ol
    • EN300-1294278
    • 3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol
    • Inchi: 1S/C7H17NO3/c1-10-6-7(5-8)11-4-2-3-9/h7,9H,2-6,8H2,1H3
    • InChI Key: HGZOZXIFYDIOIP-UHFFFAOYSA-N
    • SMILES: O(CCCO)C(COC)CN

Computed Properties

  • Exact Mass: 163.12084340g/mol
  • Monoisotopic Mass: 163.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 80.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 64.7Ų

3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol Related Literature

Additional information on 3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol

3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol: A Comprehensive Overview

3-[(1-Amino-3-methoxypropan-2-yl)oxy]propan-1-ol, also known by its CAS number 1876885-86-7, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its potential in drug development, material science, and biotechnology. The molecule consists of a hydroxyl group attached to a propane chain, with a substituted amino group containing a methoxy substituent. This combination of functional groups imparts the compound with unique properties that make it suitable for a wide range of applications.

Recent studies have highlighted the importance of 3-(1-aminoethyl)oxypropanol derivatives in the synthesis of advanced materials. Researchers have explored the use of this compound as a precursor for the development of biodegradable polymers, which are increasingly sought after in the packaging and biomedical industries. The ability of this compound to undergo polymerization under mild conditions has been a focal point of recent investigations, with findings suggesting that it could serve as an eco-friendly alternative to traditional plastics.

In the pharmaceutical sector, 3-(1-aminoethyl)oxypropanol has shown promise as an intermediate in the synthesis of bioactive molecules. Its amino group facilitates the formation of peptide bonds, making it a valuable component in drug design. Recent research has demonstrated that derivatives of this compound can be tailored to target specific proteins involved in diseases such as cancer and neurodegenerative disorders. The methoxy group present in the molecule also contributes to its solubility and bioavailability, further enhancing its potential as a drug candidate.

The synthesis of CAS 1876885-86-7 involves a multi-step process that typically begins with the alkylation of glycerol or related compounds. Advances in catalytic methods have enabled more efficient production pathways, reducing costs and improving yields. These improvements have made the compound more accessible for large-scale applications, particularly in industries requiring high-purity chemicals.

From an environmental perspective, the biodegradability of 3-(1-aminoethyl)oxypropanol has been extensively studied. Research indicates that under aerobic conditions, this compound can be broken down into non-toxic byproducts, making it a sustainable choice for eco-conscious applications. This property aligns with global efforts to reduce environmental impact and promote green chemistry practices.

In conclusion, CAS 1876885-86-7, or 3-(1-aminoethyl)oxypropanol, stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future technological and therapeutic innovations. As research continues to uncover new possibilities for this compound, its role in shaping sustainable and efficient solutions is expected to grow significantly.

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